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Compound of Interest

Compound Name: MK-8153

Cat. No.: B8556574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for the research

compound MK-8153, a potent and selective inhibitor of the renal outer medullary potassium

(ROMK) channel. Adherence to these guidelines is essential for ensuring laboratory safety and

maintaining the integrity of experimental results.

Proper Disposal Procedures for MK-8153
As MK-8153 is a solid compound generally shipped as a non-hazardous chemical, its disposal

should follow standard laboratory procedures for non-hazardous solid chemical waste. Always

consult your institution's Environmental Health & Safety (EHS) department for specific local

regulations.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety glasses with side shields, and nitrile gloves.

Decontamination of Empty Containers:

Thoroughly rinse empty containers of MK-8153 with a suitable solvent (e.g., ethanol or

methanol) three times.

Collect the rinsate as chemical waste.
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Deface the original label on the container to prevent misidentification.

The rinsed and defaced container can typically be disposed of in the regular laboratory

glass or plastic recycling stream, as per institutional guidelines.

Disposal of Unused or Expired Solid MK-8153:

Unused or expired solid MK-8153 should be disposed of through your institution's

chemical waste program.

Package the solid waste in a securely sealed, chemically compatible container.

Label the container clearly as "Hazardous Waste" (or as required by your institution), with

the full chemical name "MK-8153" and any known hazard information.

Store the waste container in a designated Satellite Accumulation Area (SAA) until it is

collected by EHS personnel.

Disposal of Solutions Containing MK-8153:

Aqueous solutions of MK-8153 should not be poured down the drain unless explicitly

permitted by your institution's EHS guidelines for non-hazardous waste.

Collect all solutions containing MK-8153 in a designated, sealed, and clearly labeled

waste container.

Follow your institution's procedures for the disposal of liquid chemical waste.

Quantitative Data for MK-8153
The following table summarizes key quantitative data for MK-8153, compiled for easy reference

and comparison.
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Property Value

Molecular Formula C₂₄H₂₈N₂O₆

Molecular Weight 440.49 g/mol

CAS Number 1548286-45-8

Appearance Solid Powder

Purity ≥98%

Storage Conditions

Dry, dark, and at -20°C for long-term storage

(≥12 months). Stock solutions can be stored at

0-4°C for up to one month.

IC₅₀ (ROMK EP) 5 nM[1][2]

IC₅₀ (hERG EP) 34 µM[1][2]

IC₅₀ (rat ROMK, rKir1.1/HEK293 cells) 2.5 nM[1]

Experimental Protocols
Methodology for In Vitro ROMK Inhibition Assay
(Thallium Flux Assay)
This protocol describes a representative fluorescence-based thallium flux assay to determine

the inhibitory activity of MK-8153 on ROMK channels expressed in a stable cell line (e.g.,

HEK293).

Principle:

The assay measures the influx of thallium ions (Tl⁺), a surrogate for potassium ions (K⁺),

through open ROMK channels. A thallium-sensitive fluorescent dye loaded into the cells shows

an increase in fluorescence upon Tl⁺ binding. Inhibition of ROMK channels by a compound like

MK-8153 will reduce Tl⁺ influx and thus decrease the rate of fluorescence increase.

Materials:

HEK293 cells stably expressing the human ROMK channel.
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Assay buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

Thallium-sensitive fluorescent dye (e.g., FluoZin-2 AM).

Pluronic F-127.

MK-8153 stock solution in DMSO.

Positive control (known ROMK inhibitor).

Negative control (vehicle, e.g., DMSO).

384-well black, clear-bottom microplates.

Fluorescence plate reader with kinetic read capabilities.

Procedure:

Cell Plating: Seed the ROMK-expressing HEK293 cells into 384-well microplates at an

appropriate density and incubate overnight to allow for cell attachment.

Dye Loading:

Prepare a dye-loading solution containing the thallium-sensitive dye and Pluronic F-127 in

assay buffer.

Remove the cell culture medium from the plates and add the dye-loading solution to each

well.

Incubate the plates for approximately 60-90 minutes at 37°C to allow the dye to enter the

cells.

Compound Addition:

Prepare serial dilutions of MK-8153 in assay buffer.

After incubation, wash the cells with assay buffer to remove excess dye.
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Add the different concentrations of MK-8153, positive control, and negative control to the

respective wells.

Incubate for a predetermined time (e.g., 10-20 minutes) to allow the compound to interact

with the channels.

Thallium Addition and Fluorescence Reading:

Place the microplate into the fluorescence plate reader.

Establish a baseline fluorescence reading.

Add a stimulus buffer containing thallium sulfate to all wells to initiate Tl⁺ influx.

Immediately begin kinetic fluorescence measurements at appropriate excitation and

emission wavelengths.

Data Analysis:

Calculate the rate of fluorescence increase (slope) for each well.

Normalize the data to the positive and negative controls.

Plot the normalized response against the logarithm of the MK-8153 concentration and fit

the data to a four-parameter logistic equation to determine the IC₅₀ value.

Mandatory Visualizations
Signaling Pathway of MK-8153 Action
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Caption: Mechanism of action of MK-8153 in the thick ascending limb of the kidney.

Experimental Workflow for ROMK Inhibition Assay
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Caption: Step-by-step workflow for a thallium flux-based ROMK inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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